Cas no 39832-36-5 (1-ethyl-3,7-dimethyl-3,7-dihydro-1H-purine-2,6-dione)

• Product Name: 1-ethyl-3,7-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• CAS No: 39832-36-5
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 924951
• PubChem ID: 93219
• Update Time: 2025-04-19

1-ethyl-3,7-dimethyl-3,7-dihydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3,7-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• 1-ethyl-3,7-dimethylpurine-2,6-dione
• 1H-purine-2,6-dione, 1-ethyl-3,7-dihydro-3,7-dimethyl-
• 5-26-13-00562 (Beilstein Handbook Reference)
• PD094031
• 1-Ethyl-3,7-dihydro-3,7-dimethyl-1H-purine-2,6-dione
• UNII-9T24XXI18T
• 9T24XXI18T
• 1H-Purine-2, 1-ethyl-3,7-dihydro-3,7-dimethyl-
• Theobromine, 1-ethyl-
• 1-Ethyl-3,7-dimethyl-3,7-dihydro-1H-purine-2,6-dione #
• 1-Ethyl derivative of Theobromine
• NSC515486
• 1-ethyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 39832-36-5
• CAS_93219
• NSC 515486
• BDBM82033
• NSC-515486
• SCHEMBL516446
• BRN 0225307
• Q27273150
• Athyltheobromin
• KRVVZPXPQUPXJE-UHFFFAOYSA-N
• 1-Ethyltheobromine
• NSC_93219
• 1-Ethyl theobromine
• DTXSID40192897
• 1-Ethyl-3,7-dimethyl-xanthine

• Inchi： 1S/C9H12N4O2/c1-4-13-8(14)6-7(10-5-11(6)2)12(3)9(13)15/h5H,4H2,1-3H3
• InChI Key： KRVVZPXPQUPXJE-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2C)N(C)C(N1CC)=O

Computed Properties

• Exact Mass: 208.09616
• Monoisotopic Mass: 208.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.2480 (rough estimate)
• Melting Point: 156°C
• Boiling Point: 347.41°C (rough estimate)
• Flash Point: 208.4°C
• Refractive Index: 1.6590 (estimate)
• PSA: 58.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines